Cas no 1955514-30-3 ((Morpholin-2-yl)methanesulfonyl fluoride hydrochloride)

• Product Name: (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride
• CAS No: 1955514-30-3
• MF: C₅H₁₁ClFNO₃S
• MW: 219.66214299202
• MDL: MFCD30181096
• CID: 4631268
• PubChem ID: 122164144
• Update Time: 2025-07-14

(Morpholin-2-yl)methanesulfonyl fluoride hydrochloride Chemical and Physical Properties

Names and Identifiers

• (morpholin-2-yl)methanesulfonyl fluoride hydrochloride
• AT29564
• MORPHOLIN-2-YLMETHANESULFONYL FLUORIDE HCL
• morpholin-2-ylmethanesulfonyl fluoride hydrochloride
• morpholin-2-ylmethanesulfonyl fluoride;hydrochloride
• Z2515004865
• AKOS037652511
• CS-0134081
• ES-2214
• C5H11ClFNO3S
• (morpholin-2-yl)methanesulfonylfluoridehydrochloride
• EN300-300830
• 1955514-30-3
• (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride

• MDL： MFCD30181096
• Inchi： 1S/C5H10FNO3S.ClH/c6-11(8,9)4-5-3-7-1-2-10-5;/h5,7H,1-4H2;1H
• InChI Key： UINBFGBFUZJFDT-UHFFFAOYSA-N
• SMILES： Cl.S(CC1CNCCO1)(=O)(=O)F

Computed Properties

• Exact Mass: 219.0132202g/mol
• Monoisotopic Mass: 219.0132202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8

Additional information on (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride

(Morpholin-2-yl)methanesulfonyl fluoride hydrochloride and its Significance in Modern Chemical Biology

The compound with the CAS number 1955514-30-3, known as (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride, represents a fascinating intersection of synthetic chemistry and pharmaceutical innovation. This compound has garnered significant attention in recent years due to its versatile applications in the development of bioactive molecules and its role in modulating biological pathways. The unique structural features of this molecule, particularly the presence of a morpholine ring and a sulfonyl fluoride group, make it a valuable tool for chemists and biologists alike.

In the realm of chemical biology, (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride serves as a crucial intermediate in the synthesis of various pharmacophores. The morpholine moiety, characterized by its nitrogen-containing heterocyclic structure, contributes to the compound's ability to interact with biological targets in a highly specific manner. This feature is particularly important in drug design, where precise molecular interactions can significantly influence the efficacy and selectivity of therapeutic agents.

The sulfonyl fluoride group attached to the methane backbone introduces reactivity that is highly useful in medicinal chemistry. This group can undergo various transformations, including nucleophilic substitution reactions, which allow for the facile introduction of other functional groups. Such reactivity makes (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride an indispensable building block for constructing complex molecules with potential therapeutic applications.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds in enhancing pharmacological properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of fluorine atoms into molecular structures often leads to improved drug-like characteristics, making fluorinated derivatives highly sought after in pharmaceutical research. The presence of a sulfonyl fluoride group in (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride aligns with this trend, positioning it as a promising candidate for further development.

One of the most compelling aspects of this compound is its utility in the development of protease inhibitors. Proteases are enzymes that play critical roles in numerous biological processes, and their inhibition is often a key strategy in treating diseases such as cancer, inflammation, and infectious disorders. The morpholine ring and sulfonyl fluoride group together create a scaffold that can effectively mimic natural substrates, thereby inhibiting target proteases with high specificity.

In particular, research has demonstrated that derivatives of (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride exhibit potent inhibitory activity against various serine proteases. These proteases are involved in processes such as blood clotting, immune responses, and cellular signaling pathways. By targeting these enzymes, researchers aim to develop novel therapeutics that can modulate disease-related pathways without causing significant side effects.

The synthesis of (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride itself is an intriguing process that showcases the ingenuity of synthetic chemists. The preparation typically involves multi-step reactions that require careful optimization to ensure high yields and purity. Key steps often include the formation of the morpholine ring through cyclization reactions and the introduction of the sulfonyl fluoride group via fluorination techniques.

The use of computational methods has also played a pivotal role in understanding the reactivity and binding properties of this compound. Molecular modeling studies have provided valuable insights into how (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride interacts with biological targets at the molecular level. These insights are crucial for designing modified versions of the compound that may enhance its pharmacological properties.

One notable application of derivatives derived from (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride is in the development of antiviral agents. Viruses rely on host cell machinery for replication, making proteases essential targets for antiviral drugs. Researchers have explored using this compound as a starting point to create inhibitors that can disrupt viral replication cycles without harming host cells.

The versatility of (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride extends beyond protease inhibition. It has also been utilized in the synthesis of kinase inhibitors, which are another class of compounds that have shown great promise in treating cancers and other diseases characterized by aberrant signaling pathways. The ability to modify different parts of its structure allows chemists to fine-tune its activity against specific kinases.

In conclusion, (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride (CAS no: 1955514-30-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules, particularly those targeting proteases and kinases. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at the forefront of chemical biology innovation.